Cas no 361478-89-9 ((1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate)

(1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate structure
361478-89-9 structure
Product Name:(1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate
CAS No:361478-89-9
MF:C18H11NO4S
MW:337.349243402481
CID:5843804
PubChem ID:746280
Update Time:2023-11-21

(1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-2-carboxylic acid, 4-oxo-, 2-benzothiazolylmethyl ester
    • 6714-66-5
    • AKOS001085130
    • SR-01000443354
    • 361478-89-9
    • F0463-0262
    • (1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate
    • Z18482230
    • SR-01000443354-1
    • 1,3-benzothiazol-2-ylmethyl 4-oxochromene-2-carboxylate
    • CCG-282529
    • benzo[d]thiazol-2-ylmethyl 4-oxo-4H-chromene-2-carboxylate
    • Inchi: 1S/C18H11NO4S/c20-13-9-15(23-14-7-3-1-5-11(13)14)18(21)22-10-17-19-12-6-2-4-8-16(12)24-17/h1-9H,10H2
    • InChI Key: CKWVFTGJXMCKHJ-UHFFFAOYSA-N
    • SMILES: C1(C(OCC2=NC3=CC=CC=C3S2)=O)OC2=CC=CC=C2C(=O)C=1

Computed Properties

  • Exact Mass: 337.04087901g/mol
  • Monoisotopic Mass: 337.04087901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 93.7Ų

(1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(1,3-benzothiazol-2-yl)methyl 4-oxo-4H-chromene-2-carboxylate Related Literature

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